Cas no 1058231-82-5 (2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine)

• Product Name: 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine
• CAS No: 1058231-82-5
• MF: C₁₁H₁₀N₆S
• MW: 258.302299022675
• CID: 5977062
• PubChem ID: 25793512
• Update Time: 2025-05-28

2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine
• 3-methyl-7-(pyridin-2-ylmethylsulfanyl)triazolo[4,5-d]pyrimidine
• 3-methyl-7-((pyridin-2-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• AKOS024494076
• F5061-0115
• 1058231-82-5

• Inchi： 1S/C11H10N6S/c1-17-10-9(15-16-17)11(14-7-13-10)18-6-8-4-2-3-5-12-8/h2-5,7H,6H2,1H3
• InChI Key： JTFSIWMKFUGCQC-UHFFFAOYSA-N
• SMILES： C1N=C(SCC2=NC=CC=C2)C2N=NN(C)C=2N=1

Computed Properties

• Exact Mass: 258.06876552g/mol
• Monoisotopic Mass: 258.06876552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.7Ų

Additional information on 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine

Comprehensive Overview of 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine (CAS No. 1058231-82-5)

The compound 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine, identified by its CAS number 1058231-82-5, is a heterocyclic organic molecule featuring a unique triazolopyrimidine core linked to a pyridine moiety via a sulfanyl-methyl bridge. This structural configuration endows the molecule with significant potential in pharmaceutical and agrochemical research, particularly in the design of enzyme inhibitors and receptor modulators. Its triazolo[4,5-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity against kinases and other therapeutic targets.

Recent advancements in drug discovery have highlighted the importance of sulfanyl-methyl linkages in enhancing molecular interactions with biological targets. The presence of the pyridine ring further augments the compound's solubility and binding affinity, making it a promising candidate for lead optimization. Researchers are increasingly exploring derivatives of 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine for applications in oncology and infectious diseases, aligning with the growing demand for novel small-molecule therapeutics.

From a synthetic perspective, the compound's CAS No. 1058231-82-5 serves as a critical identifier for procurement and regulatory compliance. Its synthesis typically involves multi-step reactions, including cyclization and functional group transformations, to achieve the desired triazolopyrimidine framework. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify purity and structural integrity, ensuring reproducibility in research settings.

In the context of AI-driven drug design, 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine has garnered attention as a scaffold for virtual screening and molecular docking studies. Computational models predict its compatibility with various protein pockets, particularly those involved in signal transduction pathways. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate hit-to-lead processes.

Environmental and safety assessments of CAS 1058231-82-5 indicate low ecotoxicity, making it suitable for laboratory-scale investigations without stringent containment requirements. However, standard handling protocols for organic compounds—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. The compound's stability under ambient conditions further facilitates its utility in high-throughput screening campaigns.

As the pharmaceutical industry shifts toward precision medicine, the modularity of 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine offers opportunities for structural diversification. Researchers are investigating its potential as a PROTAC (proteolysis-targeting chimera) warhead or as a fragment in covalent inhibitor design. These applications resonate with current searches for "next-generation kinase inhibitors" and "targeted protein degradation," reflecting the compound's relevance in cutting-edge therapeutic strategies.

In summary, 2-[({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)methyl]pyridine (1058231-82-5) represents a versatile building block in modern drug discovery. Its triazolopyrimidine-pyridine hybrid architecture, combined with favorable physicochemical properties, positions it as a valuable tool for addressing unmet medical needs. Ongoing studies aim to elucidate its full pharmacological potential, leveraging both experimental and computational approaches.